Cas no 41808-28-0 ((1-Amino-2,2-dimethylpropylidene)propanedinitrile)

(1-Amino-2,2-dimethylpropylidene)propanedinitrile structure
41808-28-0 structure
Product Name:(1-Amino-2,2-dimethylpropylidene)propanedinitrile
CAS No:41808-28-0
MF:C8H11N3
MW:149.193041086197
CID:2636175
PubChem ID:10236016
Update Time:2025-04-21

(1-Amino-2,2-dimethylpropylidene)propanedinitrile Chemical and Physical Properties

Names and Identifiers

    • DTXSID501223749
    • (1-amino-2,2-dimethylpropylidene)propanedinitrile
    • OOANNPDXEPQATR-UHFFFAOYSA-N
    • 41808-28-0
    • AKOS006341443
    • SCHEMBL444507
    • 2-(1-amino-2,2-dimethylpropylidene)propanedinitrile
    • (1-Amino-2,2-dimethylpropylidene)propanedinitrile
    • Inchi: 1S/C8H11N3/c1-8(2,3)7(11)6(4-9)5-10/h11H2,1-3H3
    • InChI Key: OOANNPDXEPQATR-UHFFFAOYSA-N
    • SMILES: N/C(=C(/C#N)\C#N)/C(C)(C)C

Computed Properties

  • Exact Mass: 149.095297364Da
  • Monoisotopic Mass: 149.095297364Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 73.6Ų
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